Cas no 2228148-41-0 (1-{1-2-(dimethylamino)-3,4-difluorophenylcyclopropyl}ethan-1-one)

• Product Name: 1-{1-2-(dimethylamino)-3,4-difluorophenylcyclopropyl}ethan-1-one
• CAS No: 2228148-41-0
• MF: C₁₃H₁₅F₂NO
• MW: 239.261110544205
• CID: 5994293
• PubChem ID: 165613800
• Update Time: 2025-06-07

1-{1-2-(dimethylamino)-3,4-difluorophenylcyclopropyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-(dimethylamino)-3,4-difluorophenylcyclopropyl}ethan-1-one
• 2228148-41-0
• 1-{1-[2-(dimethylamino)-3,4-difluorophenyl]cyclopropyl}ethan-1-one
• EN300-1734182

• Inchi： 1S/C13H15F2NO/c1-8(17)13(6-7-13)9-4-5-10(14)11(15)12(9)16(2)3/h4-5H,6-7H2,1-3H3
• InChI Key： PQRVSXGWNHGKDO-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1N(C)C)C1(C(C)=O)CC1)F

Computed Properties

• Exact Mass: 239.11217043g/mol
• Monoisotopic Mass: 239.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-{1-2-(dimethylamino)-3,4-difluorophenylcyclopropyl}ethan-1-one

1-{1-2-(Dimethylamino)-3,4-difluorophenylcyclopropyl}ethan-1-one: An Emerging Compound in Medicinal Chemistry

1-{1-2-(Dimethylamino)-3,4-difluorophenylcyclopropyl}ethan-1-one (CAS No. 2228148-41-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclopropyl and difluorophenyl moieties, exhibits a range of biological activities that make it a promising candidate for further research and development.

The chemical structure of 1-{1-2-(dimethylamino)-3,4-difluorophenylcyclopropyl}ethan-1-one is particularly noteworthy. The presence of the cyclopropyl ring, a three-membered cyclic alkane, imparts significant strain to the molecule, which can influence its reactivity and biological properties. Additionally, the dimethylamino and difluorophenyl substituents contribute to the compound's overall polarity and electronic distribution, potentially enhancing its interactions with biological targets.

Recent studies have explored the pharmacological properties of 1-{1-2-(dimethylamino)-3,4-difluorophenylcyclopropyl}ethan-1-one. One notable area of research has been its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, which are key regulators of cellular processes such as proliferation and apoptosis. This property makes it a potential candidate for the treatment of cancers and other proliferative disorders.

In addition to its enzymatic inhibition properties, 1-{1-2-(dimethylamino)-3,4-difluorophenylcyclopropyl}ethan-1-one has also shown promise in modulating receptor activity. Research has indicated that this compound can interact with specific G-protein coupled receptors (GPCRs), which are crucial for signal transduction in cells. By modulating these receptors, the compound may have applications in treating neurological disorders and other conditions mediated by GPCR signaling.

The pharmacokinetic profile of 1-{1-2-(dimethylamino)-3,4-difluorophenylcyclopropyl}ethan-1-one is another important aspect of its evaluation. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability and plasma stability are key factors in its potential as a therapeutic agent. Furthermore, the compound's low toxicity and minimal side effects in preclinical studies suggest that it may be suitable for long-term use in clinical settings.

Clinical trials are currently underway to further investigate the safety and efficacy of 1-{1-2-(dimethylamino)-3,4-difluorophenylcyclopropyl}ethan-1-one. Early results from Phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical trials to explore its potential in treating specific diseases.

In conclusion, 1-{1-2-(dimethylamino)-3,4-difluorophenylcyclopropyl}ethan-1-one (CAS No. 2228148-41-0) represents an exciting advancement in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.